4-[(E)-(4-Ethylphenyl)diazenyl]phenyl heptanoate

• CAS No.: 33256-78-9
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: [4-[(4-ethylphenyl)diazenyl]phenyl] heptanoate
• InChI: InChI=1S/C21H26N2O2/c1-3-5-6-7-8-21(24)25-20-15-13-19(14-16-20)23-22-18-11-9-17(4-2)10-12-18/h9-16H,3-8H2,1-2H3
• InChI Key: ZWCGQSGIDDWXRF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(=O)OC1=CC=C(C=C1)N=NC2=CC=C(C=C2)CC

Description

4-[(E)-(4-Ethylphenyl)diazenyl]phenyl heptanoate is an organic compound that belongs to the class of azo compounds Azo compounds are characterized by the presence of a nitrogen-nitrogen double bond (N=N) and are widely used in various industries due to their vibrant colors and chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[(E)-(4-Ethylphenyl)diazenyl]phenyl heptanoate typically involves a diazotization-azocoupling reaction. The process begins with the diazotization of an aromatic amine, followed by coupling with an aromatic compound to form the azo linkage. The reaction conditions often include acidic environments and controlled temperatures to ensure the stability of the diazonium salt and the successful formation of the azo compound .

Industrial Production Methods: In industrial settings, the production of azo compounds like this compound is scaled up using continuous flow reactors. These reactors allow for precise control over reaction conditions, leading to higher yields and consistent product quality.